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Compound of Interest

Compound Name:
4-Bromo-2,3-dioxoindoline-7-

carbonitrile

CAS No.: 1260657-76-8

Cat. No.: B11860373

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Strategic Synthesis of a Novel
Substituted Isatin
4-Bromo-2,3-dioxoindoline-7-carbonitrile is a halogenated and cyanated derivative of isatin

(1H-indole-2,3-dione). The isatin scaffold is a privileged structure in medicinal chemistry,

forming the core of numerous compounds with a wide array of biological activities, including

anticancer, antiviral, and antibacterial properties.[1][2] The introduction of a bromine atom at

the 4-position and a nitrile group at the 7-position creates a unique electronic and steric profile,

making this molecule a compelling target for discovery chemistry and as a versatile

intermediate for the synthesis of more complex heterocyclic systems.

A direct, one-step synthesis for this specific molecule is not prominently described in the

literature. Therefore, a robust and logical two-step approach has been devised, commencing

with a commercially available starting material. This protocol first details the synthesis of the

key intermediate, 2-amino-5-bromobenzonitrile, followed by its conversion to the target isatin
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via a modified Sandmeyer isatin synthesis. This classical method is well-suited for anilines

bearing electron-withdrawing groups, ensuring a regiochemically controlled cyclization.[3][4]

Overall Synthetic Scheme
The synthesis of 4-Bromo-2,3-dioxoindoline-7-carbonitrile is accomplished in two primary

stages, as depicted below. The first stage involves the regioselective bromination of 2-

aminobenzonitrile to yield the crucial aniline intermediate. The second stage employs the

Sandmeyer isatin synthesis, which proceeds through an isonitrosoacetanilide intermediate,

followed by an acid-catalyzed cyclization to form the desired isatin ring system.

Step 1: Bromination

Step 2: Sandmeyer Isatin Synthesis

2-Aminobenzonitrile H₂O₂, NH₄Br
Acetic Acid, RT 2-Amino-5-bromobenzonitrile

2-Amino-5-bromobenzonitrile 1. Chloral Hydrate, NH₂OH·HCl
2. H₂SO₄, heat 4-Bromo-2,3-dioxoindoline-7-carbonitrile

Click to download full resolution via product page

Figure 1: Overall two-step synthesis of 4-Bromo-2,3-dioxoindoline-7-carbonitrile.

Experimental Workflow Overview
The following diagram outlines the comprehensive workflow, from the initial bromination of the

starting material to the final purification and isolation of the target compound. This process is

designed to be conducted in a standard laboratory setting with appropriate safety measures.
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Start: 2-Aminobenzonitrile

Dissolve in Acetic Acid

Add NH₄Br and H₂O₂

Stir at Room Temperature (24h)

Precipitation & Filtration

Isolate Intermediate:
2-Amino-5-bromobenzonitrile

Prepare Aqueous Solution of
Chloral Hydrate, Na₂SO₄, Intermediate & HCl

Add Hydroxylamine Hydrochloride

Heat to Boiling (1-2 min)

Cool and Filter Isonitrosoacetanilide

Add Isonitrosoacetanilide to H₂SO₄ at 50°C

Heat to 80°C

Quench on Ice

Filter and Wash Precipitate

Dry to Obtain Final Product
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Figure 2: Step-by-step experimental workflow diagram.
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Part 1: Synthesis of 2-Amino-5-bromobenzonitrile
This initial step focuses on the regioselective bromination of 2-aminobenzonitrile. The amino

group is an activating ortho-, para-director. To achieve bromination at the para position (C5), a

mild and selective brominating agent is employed. The use of hydrogen peroxide and

ammonium bromide in acetic acid provides an in situ source of electrophilic bromine.[5]

Reagents and Materials
Reagent/Materi
al

Molecular
Formula

M.W. ( g/mol )
Quantity (1.0
eq basis)

Notes

2-

Aminobenzonitril

e

C₇H₆N₂ 118.14 11.8 g (0.1 mol) Starting material

Acetic Acid CH₃COOH 60.05 120 mL Solvent

Ammonium

Bromide
NH₄Br 97.94

10.3 g (0.105

mol)
Bromine source

Hydrogen

Peroxide (35%)
H₂O₂ 34.01

10.2 mL (0.105

mol)
Oxidant

Dichloromethane CH₂Cl₂ 84.93 As needed

For

recrystallization

(optional)

Water H₂O 18.02 As needed For washing

Detailed Protocol
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-

aminobenzonitrile (11.8 g, 0.1 mol) in acetic acid (120 mL).

Reagent Addition: To the stirred solution, sequentially add ammonium bromide (10.3 g, 0.105

mol) and then slowly add 35% hydrogen peroxide (10.2 mL, 0.105 mol).

Reaction Execution: Stir the reaction mixture at room temperature. The reaction progress

should be monitored (e.g., by TLC or LCMS). A typical reaction time is approximately 24
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hours.[5]

Work-up and Isolation: Upon completion, a solid precipitate will have formed. Collect the

solid by vacuum filtration.

Purification: Wash the collected solid thoroughly with water to remove any residual acetic

acid and salts. The crude product can be further purified by recrystallization from a suitable

solvent like dichloromethane to yield 2-amino-5-bromobenzonitrile as an off-white crystalline

solid.[5] Dry the product under vacuum.

Part 2: Synthesis of 4-Bromo-2,3-dioxoindoline-7-
carbonitrile
This stage utilizes the classic Sandmeyer isatin synthesis, which is a reliable method for

converting anilines into isatins.[2] The process occurs in two main phases: first, the formation of

an isonitrosoacetanilide intermediate from the aniline, chloral hydrate, and hydroxylamine;

second, the strong acid-catalyzed cyclization of this intermediate to the final isatin product.

Reagents and Materials
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Reagent/Materi
al

Molecular
Formula

M.W. ( g/mol )
Quantity (1.0
eq basis)

Notes

2-Amino-5-

bromobenzonitril

e

C₈H₅BrN₂ 197.05 9.85 g (0.05 mol)
Intermediate

from Part 1

Chloral Hydrate C₂H₃Cl₃O₂ 165.40 9.1 g (0.055 mol)

Reagent for

intermediate

formation

Sodium Sulfate

(anhydrous)
Na₂SO₄ 142.04 65 g

To maintain ionic

strength and aid

heating

Hydroxylamine

Hydrochloride
NH₂OH·HCl 69.49

11.0 g (0.158

mol)

Reagent for

oxime formation

Concentrated

HCl
HCl 36.46

5.0 mL (approx.

0.06 mol)

To form the

aniline

hydrochloride

salt in situ

Concentrated

Sulfuric Acid
H₂SO₄ 98.08 ~75 mL

Cyclization

catalyst and

solvent

Water H₂O 18.02 As needed
Solvent and for

work-up

Detailed Protocol
Initial Mixture: In a 1 L flask, dissolve chloral hydrate (9.1 g, 0.055 mol) in 300 mL of water.

Add anhydrous sodium sulfate (65 g).

Aniline Addition: Add 2-amino-5-bromobenzonitrile (9.85 g, 0.05 mol) to the mixture, followed

by concentrated hydrochloric acid (5.0 mL).

Hydroxylamine Addition: In a separate beaker, dissolve hydroxylamine hydrochloride (11.0 g,

0.158 mol) in 100 mL of water. Add this solution to the main reaction flask.
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Heating: Heat the mixture vigorously. The solution should be brought to a rolling boil within

approximately 45 minutes. Continue boiling for 1-2 minutes, during which the

isonitrosoacetanilide intermediate will begin to precipitate.[6]

Isolation of Intermediate: Cool the flask in an ice-water bath. The product will solidify. Collect

the crude N-(4-bromo-2-cyanophenyl)-2-(hydroxyimino)acetamide by vacuum filtration and

air dry. This intermediate is typically used in the next step without extensive purification.

Acid Preparation: Carefully place concentrated sulfuric acid (~75 mL) in a beaker and warm

it to 50-60°C in a water bath.

Addition of Intermediate: Slowly and in small portions, add the dried isonitrosoacetanilide

intermediate from the previous step to the warm sulfuric acid with stirring. An initial

effervescence may be observed. Ensure the temperature does not exceed 70°C during the

addition.

Cyclization Reaction: Once the addition is complete, heat the mixture to 80°C and maintain

this temperature for approximately 10 minutes to ensure complete cyclization.[2]

Work-up: Carefully pour the hot acid mixture onto a generous amount of crushed ice (~500

g) in a large beaker. The product will precipitate.

Final Isolation and Purification: Allow the ice to melt, then collect the solid product by vacuum

filtration. Wash the precipitate thoroughly with cold water until the washings are neutral to pH

paper. Dry the final product, 4-Bromo-2,3-dioxoindoline-7-carbonitrile, in a vacuum oven.

Summary of Key Compound Data
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Compound
Molecular
Formula

M.W. ( g/mol )

Theoretical
Yield (from
0.05 mol
aniline)

Physical
Appearance

2-Amino-5-

bromobenzonitril

e

C₈H₅BrN₂ 197.05 9.85 g
Off-white

crystalline solid

4-Bromo-2,3-

dioxoindoline-7-

carbonitrile

C₉H₃BrN₂O₂ 251.04 12.55 g

Colored solid

(typically

orange/red)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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